N-Desisobutyl-N-propyl Rifabutin
N-Desisobutyl-N-propyl Rifabutin
Brand Name:
Vulcanchem
CAS No.:
75903-10-5
VCID:
VC0029411
InChI:
InChI=1S/C45H60N4O11/c1-11-18-49-19-16-45(17-20-49)47-33-30-31-38(53)27(7)41-32(30)42(55)44(9,60-41)58-21-15-29(57-10)24(4)40(59-28(8)50)26(6)37(52)25(5)36(51)22(2)13-12-14-23(3)43(56)46-35(39(31)54)34(33)48-45/h12-15,21-22,24-26,29,36-37,40,47,51-54H,11,16-20H2,1-10H3/t22-,24+,25+,26+,29-,36-,37+,40+,44-/m0/s1
SMILES:
CCCN1CCC2(CC1)NC3=C4C5=C(C(=NC(=O)C(=CC=CC(C(C(C(C(C(C(C(C=COC6(C(=O)C4=C(O6)C(=C5O)C)C)OC)C)OC(=O)C)C)O)C)O)C)C)C3=N2)O
Molecular Formula:
C₄₅H₆₀N₄O₁₁
Molecular Weight:
832.98
N-Desisobutyl-N-propyl Rifabutin
CAS No.: 75903-10-5
Reference Standards
VCID: VC0029411
Molecular Formula: C₄₅H₆₀N₄O₁₁
Molecular Weight: 832.98
| CAS No. | 75903-10-5 |
|---|---|
| Product Name | N-Desisobutyl-N-propyl Rifabutin |
| Molecular Formula | C₄₅H₆₀N₄O₁₁ |
| Molecular Weight | 832.98 |
| IUPAC Name | [(7S,11S,12R,13S,14R,15R,16R,17S,18S)-2,15,17,32-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-1'-propylspiro[8,33-dioxa-24,27,29-triazapentacyclo[23.6.1.14,7.05,31.026,30]tritriaconta-1(32),2,4,9,19,21,24,26,30-nonaene-28,4'-piperidine]-13-yl] acetate |
| Standard InChI | InChI=1S/C45H60N4O11/c1-11-18-49-19-16-45(17-20-49)47-33-30-31-38(53)27(7)41-32(30)42(55)44(9,60-41)58-21-15-29(57-10)24(4)40(59-28(8)50)26(6)37(52)25(5)36(51)22(2)13-12-14-23(3)43(56)46-35(39(31)54)34(33)48-45/h12-15,21-22,24-26,29,36-37,40,47,51-54H,11,16-20H2,1-10H3/t22-,24+,25+,26+,29-,36-,37+,40+,44-/m0/s1 |
| SMILES | CCCN1CCC2(CC1)NC3=C4C5=C(C(=NC(=O)C(=CC=CC(C(C(C(C(C(C(C(C=COC6(C(=O)C4=C(O6)C(=C5O)C)C)OC)C)OC(=O)C)C)O)C)O)C)C)C3=N2)O |
| Synonyms | 1’,4-Didehydro-1-deoxy-1,4-dihydro-1-oxo-5’-propylrifamycin XIV; |
| PubChem Compound | 136259132 |
| Last Modified | Nov 22 2021 |
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